N-(3-(furan-2-yl)-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-5-phenylisoxazole-3-carboxamide

• IUPAC Name: N-[5-(furan-2-yl)-2-(6-oxo-4-propyl-1H-pyrimidin-2-yl)pyrazol-3-yl]-5-phenyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C24H20N6O4/c1-2-7-16-12-22(31)27-24(25-16)30-21(14-17(28-30)19-10-6-11-33-19)26-23(32)18-13-20(34-29-18)15-8-4-3-5-9-15/h3-6,8-14H,2,7H2,1H3,(H,26,32)(H,25,27,31)
• InChI Key: FOTCTFPTHFTYBN-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CO3)NC(=O)C4=NOC(=C4)C5=CC=CC=C5
• Molecular Formula: C24H20N6O4
• Molecular Weight: 456.5 g/mol

Description

N-(3-(furan-2-yl)-1-(6-oxo-4-propyl-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-5-phenylisoxazole-3-carboxamide is a useful research compound. Its molecular formula is C24H20N6O4 and its molecular weight is 456.462. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Compounds related to the described chemical structure have been synthesized and evaluated for their biological activities. For instance, a study on the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives reported their anticancer and anti-5-lipoxygenase agents' activities (Rahmouni et al., 2016). These derivatives show promise in the treatment of certain cancers and inflammatory conditions, indicating the potential therapeutic applications of such compounds.

Antiviral Activity

Another research avenue involves the study of heterocyclic compounds based on furan derivatives for antiviral activities. For example, compounds with furan-2-yl groups have shown promising activity against avian influenza virus H5N1 (Flefel et al., 2012). This underscores the potential of furan-based compounds in the development of new antiviral drugs.

Novel Synthetic Routes and Chemical Reactions

The exploration of novel synthetic routes for the creation of complex heterocyclic structures is another key area of research. For instance, studies on enaminone incorporating dibromobenzofuran moiety have led to the development of versatile precursors for novel azines and azolotriazines (Sanad & Mekky, 2018). These findings contribute to the advancement of synthetic organic chemistry and the development of new compounds with potential applications in medicinal chemistry and materials science.